Cas no 1599600-50-6 (2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide
• CAS No: 1599600-50-6
• MF: C₈H₁₃F₃N₂O
• MW: 210.196832418442
• CID: 5161473
• PubChem ID: 104821785
• Update Time: 2025-11-01

2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(2-methyl-3-piperidinyl)-
• 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide

• Inchi： 1S/C8H13F3N2O/c1-5-6(3-2-4-12-5)13-7(14)8(9,10)11/h5-6,12H,2-4H2,1H3,(H,13,14)
• InChI Key： JXGHTYZICWWYKJ-UHFFFAOYSA-N
• SMILES： C(NC1CCCNC1C)(=O)C(F)(F)F

Additional information on 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide

Introduction to 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide (CAS No. 1599600-50-6)

2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide, identified by the chemical identifier CAS No. 1599600-50-6, is a fluorinated amide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide features a trifluoromethyl group attached to an acetamide moiety, which is further substituted with a 2-methylpiperidine ring. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the piperidine ring contributes to its binding affinity and pharmacological activity. These structural features make it an intriguing molecule for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. CAS No. 1599600-50-6 represents a significant advancement in this area, as it combines the benefits of fluorine substitution with a piperidine scaffold that is known to interact favorably with biological targets. This combination has led to its investigation in various preclinical studies aimed at identifying new therapeutic opportunities.

One of the most compelling aspects of 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide is its potential application in the treatment of neurological disorders. The piperidine moiety is particularly well-suited for modulating central nervous system (CNS) receptors, including those involved in pain perception, cognition, and mood regulation. Preclinical studies have suggested that this compound may exhibit potent activity at these receptors without causing significant side effects. This makes it an attractive candidate for further development into a new generation of CNS therapeutics.

The trifluoromethyl group in the structure of CAS No. 1599600-50-6 also contributes to its unique pharmacological properties. Fluorine atoms can influence the electronic distribution within a molecule, leading to improved binding affinity and selectivity. This effect has been observed in various fluorinated drugs that have successfully transitioned from preclinical to clinical use. The incorporation of this moiety into 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide suggests that it may exhibit similar advantages when evaluated in future studies.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how CAS No. 1599600-50-6 interacts with biological targets. These tools have allowed researchers to predict the binding modes and affinity of this compound for various receptors with high accuracy. This has accelerated the drug discovery process and provided valuable insights into how structural modifications can optimize pharmacological activity.

The synthesis of CAS No. 1599600-50-6 presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to produce this compound with high yield and purity. The development of efficient synthetic routes is crucial for advancing preclinical studies and ultimately bringing this molecule into clinical trials. Researchers have leveraged techniques such as multi-step organic synthesis and catalytic processes to achieve this goal.

In conclusion, 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide (CAS No. 1599600-50-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for improving patient outcomes in various diseases.